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Key Findings on Lymphocytic Interface Dermatitis

The table below summarizes the core findings from a non-clinical toxicology study on cynomolgus

macaques treated with mGluR5 negative allosteric modulators, which includes PF-06422913 [1].

Aspect Findings in Cynomolgus Macaques

Compound Class Metabotropic Glutamate Receptor 5 (MGIuR5) Negative Allosteric Modulators [1]

Time to Onset 8 to 9 days after start of dosing [1]

Macroscopic Genital region (prominent in males), generalized erythema (both sexes) [1]
Lesions

Microscopic Lymphocytic interface inflammation, subepidermal bullae, individual keratinocyte
Lesions vacuolation/necrosis [1]

Inflammatory Primarily CD3 and CD4 positive T lymphocytes; minimal CD68+ macrophages;
Infiltrate rare CD8+ T lymphocytes [1]

Rechallenge Recurrence with more rapid onset after dosing holiday and rechallenge [1]
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Aspect Findings in Cynomolgus Macaques

Pathogenesis Consistent with a delayed type-IV hypersensitivity reaction; some features
comparable to bullous drug eruptions in humans [1]

MOA Relationship A relationship to the intended mode of action (mGIuRS5 inhibition) could not be
ruled out [1]

Investigative & Diagnostic Guidelines

Differential Diagnhosis

Lymphocytic interface dermatitis is a histological pattern, and distinguishing this drug-induced reaction from

other similar conditions is crucial. The table below lists key differential diagnoses [2] [3].

Condition Key Distinguishing Features

Cutaneous Lupus Female predominance; positive ANA, anti-Smith, and anti-dsDNA antibodies;
Erythematosus less truncal involvement [4] [2].

Lichen Planus Dense band-like (lichenoid) lymphocytic infiltrate; epidermal changes like

hypergranulosis and acanthosis; often pruritic, purple, polygonal papules [2]

[3] [5].

Erythema Multiforme Prototype of "acute cytotoxic" interface dermatitis; associated with herpes
simplex infection or other triggers; "satellite cell necrosis" may be present [2]

[3].

Polymorphous Light Triggered by sun exposure; lesions can occur in non-sun-exposed areas [4].
Eruption

Jessner's Lymphocytic  Benign condition with superficial and deep perivascular lymphocytic
Infiltration infiltrates; can be induced by drugs [4].
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Proposed Experimental Workflow for Investigation

For investigating this finding in a non-clinical or translational research setting, the following workflow is

recommended.

(Observed Skin LesiorD

/

Mechanistic Investigation

i

Assess Relationship to:
- Drug's MOA (mGIuRb5)
- Delayed Hypersensitivity
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Experimental Protocols for Mechanistic Insight

To delve deeper into the underlying mechanisms, consider these experimental approaches.

1. Histopathology and Immunophenotyping This is the foundational protocol for confirming the diagnosis

[1][2] [3].

o Tissue Collection: Collect skin biopsies from both lesional and non-lesional areas.

e Processing: Fix in 10% neutral buffered formalin, process, and embed in paraffin.

¢ Staining: Section and stain with Hematoxylin and Eosin (H&E).

¢ Key Assessment: Evaluate for basal vacuolization, apoptotic keratinocytes (Civatte bodies), and
lymphocytic infiltration at the dermo-epidermal junction.

¢ Immunohistochemistry (IHC): Perform IHC on serial sections using antibodies against CD3 (pan-T
cell), CD4 (T-helper), CD8 (cytotoxic T), and CD68 (macrophages) to characterize the inflammatory
infiltrate [1].

2. Rechallenge Study Protocol This protocol is critical for establishing a causal link to the drug and

understanding the immune response [1].

e Dosing Holiday: After the initial appearance of skin lesions, discontinue the test article (PF-
06422913).

e Observation: Monitor until the clinical and histological lesions have fully resolved.

¢ Rechallenge: Re-administer the test article at the same or a lower dose.

¢ Monitoring: Observe and record the time to relapse and the severity of lesions.

e Expected Outcome: A positive rechallenge is indicated by a recurrence of lesions with a more rapid
onset, which is highly suggestive of an adaptive immune (hypersensitivity) response [1].

Key Takeaways for Researchers

¢ Monitor Closely: Be vigilant for skin changes, particularly after 1-2 weeks of dosing, with special
attention to the genital region in males.

e Biopsy Early: A skin biopsy for H&E and immunophenotyping is essential for definitive diagnosis.

e Consider Rechallenge: A controlled rechallenge study provides the strongest evidence for a drug-
related effect.

¢ Rule Out Other Causes: A thorough differential diagnosis is necessary, as this histological pattern is
not unique to this drug class.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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